Cas no 1894110-32-7 (1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• CAS No: 1894110-32-7
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 6394579
• PubChem ID: 117116137
• Update Time: 2025-05-22

1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• 1-{[3-chloro-5-(trifluoromethyl)phenyl]methyl}cyclopropan-1-amine
• EN300-1967889
• 1894110-32-7

• Inchi： 1S/C11H11ClF3N/c12-9-4-7(6-10(16)1-2-10)3-8(5-9)11(13,14)15/h3-5H,1-2,6,16H2
• InChI Key： QNQWEMAKPFQEFX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CC1(CC1)N

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

The compound 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1894110-32-7) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and an amine functional group. The presence of the trifluoromethyl group and the chlorine atom in the aromatic ring introduces distinct electronic and steric properties, making this compound a valuable building block for various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel drug candidates. Its ability to act as a versatile intermediate in organic synthesis has been extensively explored in academic and industrial settings. For instance, researchers have utilized this compound as a key precursor in the synthesis of bioactive molecules, including inhibitors for various enzyme targets. The cyclopropane ring, known for its strained geometry, has been shown to enhance the pharmacokinetic properties of the resulting compounds, making them more stable and bioavailable.

The synthesis of 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the substituted benzaldehyde derivative. This is followed by a series of coupling reactions and functional group transformations to introduce the cyclopropane ring and the amine group. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these processes.

In terms of chemical properties, this compound exhibits a high degree of stability under standard conditions, which is attributed to the electron-withdrawing effects of both the trifluoromethyl and chlorine substituents. These groups also contribute to the compound's lipophilicity, making it suitable for applications in drug delivery systems where solubility is a critical factor. Furthermore, the amine group provides opportunities for further functionalization, enabling researchers to tailor the compound's properties for specific applications.

From an environmental perspective, studies have shown that this compound demonstrates low toxicity to aquatic organisms under controlled laboratory conditions. This makes it a safer alternative compared to some other synthetic intermediates commonly used in pharmaceutical manufacturing. However, as with all chemical compounds, proper handling and disposal procedures must be followed to ensure minimal environmental impact.

Looking ahead, ongoing research is focused on expanding the scope of applications for 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine. Potential areas include its use in nanotechnology for the development of advanced materials with tailored mechanical and electronic properties. Additionally, its role as a chiral auxiliary in asymmetric synthesis continues to be explored, offering new avenues for enantioselective drug production.

In conclusion, 1-{3-chloro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 1894110-32-7) stands out as a versatile and valuable compound in modern chemistry. Its unique structure, combined with its favorable chemical properties and wide range of applications, positions it as an essential component in both academic research and industrial processes. As scientific advancements continue to unfold, this compound is likely to play an even more pivotal role in shaping future innovations across multiple disciplines.